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CAS No.: 5666-21-7
Cat. No.: S3559991

Compound Focus: Allylpropylamine

Get Quote

Chemical Identity & Basic Information

The table below consolidates the basic identifying information for Allylpropylamine from the search results

[1].

Property

Specification

Chemical Name

CAS Number

Molecular
Formula

Molecular Weight

Synonyms

Commercial
Status

N-Allyl-N-propylamine; Allylpropylamine [1]

5666-21-7 [1]

CeHisN [1]

99.17 g/mol [1]

2-Propen-1-amine, N-propyl; (Prop-2-en-1-yl)(propyl)amine; 1-Propanamine, N-2-
propenyl [1]

Available for custom synthesis from specialty chemical suppliers [1]

Synthesis and Pharmaceutical Context
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While direct protocols for Allylpropylamine are not available in the public domain, the search results point

to relevant synthetic and application contexts.

e Advanced Synthesis Method: Recent research describes a one-step, palladium-catalyzed method
for synthesizing complex aryl-substituted allylamines from butadienes, aryl halides, and aliphatic
amines [2]. This highlights the ongoing innovation in creating structurally complex allylamines, a class
to which Allylpropylamine belongs.

¢ Pharmaceutical Relevance of Allylamines: Allylamines are established functional groups in
medicinal chemistry. For example, the drug Naftifine is a well-known antifungal agent that contains
an allylamine moiety [3]. This supports the plausibility of Allylpropylamine serving as a key
intermediate or building block for active pharmaceutical ingredients (APIs).

¢ Precursor Considerations: The term "precursor” in a pharmaceutical context can also refer to
biological molecules, such as the Amyloid Precursor Protein targeted in Alzheimer's disease
research [4]. This is a distinct meaning from a chemical synthesis precursor like Allylpropylamine.

Handling and Safety Considerations

Allylpropylamine is related to allylamine, for which safety data is available. Allylamine is classified as a
hazardous liquid [3]. While specific data for Allylpropylamine was not found, it is prudent to assume

similar risks and implement stringent safety measures.

Hazard Category Potential Risks (Based on Allylamine)

Physical Highly flammable liquid and vapor [3].
Hazards

Health Hazards Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and
eye damage [3].

Handling Use in a well-ventilated area, wear appropriate personal protective equipment
Precautions (PPE) including gloves and eye/face protection, and avoid ignition sources [3].

Proposed Path Forward for Protocol Development
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Given the scarcity of public data, here is a recommended approach to create the application notes and

protocols you need:

e Consult Specialized Databases: Access commercial chemical supplier catalogs (e.g., Sigma-Aldrich,
TCI Chemicals) for analytical data and safe handling sheets. Use scientific databases like SciFinder or
Reaxys, which are standard in the pharmaceutical industry, to find detailed synthetic procedures,

patents, and journal articles that are not publicly accessible.

e Adapt General Allylamine Chemistry: Develop protocols based on established reactions of

secondary allylamines. Key areas to explore include:

o Salt Formation: Protocol for creating pharmaceutically acceptable salts (e.g., hydrochlorides)
to improve stability and crystallinity.

o Alkylation/Quaternization: Method for creating quaternary ammonium compounds, which can
have enhanced biological activity or different physicochemical properties.

o Complex Molecule Coupling: Detailed procedure for using Palladium-catalyzed cross-
coupling reactions (as mentioned in one of the search results [2]) to build more complex
molecular architectures.

o Establish Analytical Methods: Develop and validate a set of quality control protocols. The workflow

for this would typically follow a standard path, which can be visualized as follows:
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Title: Analytical Workflow for Allylpropylamine This diagram outlines the key stages for ensuring

material quality, from initial purification to final certification for research use.

Key Takeaways

e Allylpropylamine is a definable chemical entity available for custom synthesis.

e |Its structure places it within the allylamine class, which has proven pharmaceutical value.

e Detailed public information on its specific applications and laboratory-scale protocols is limited,
necessitating further investigation through specialized scientific resources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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